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Compound of Interest

Compound Name:
2-[(3-Hydroxypropyl)amino]-5-

nitrobenzonitrile

CAS No.: 906214-83-3

Cat. No.: B2519972

Get Quote

Executive Summary
This guide details the protocol for the crystallographic characterization of 2-[(3-
Hydroxypropyl)amino]-5-nitrobenzonitrile. This molecule features a classic "push-pull"

electronic system—an electron-donating amino group at position 2 and electron-withdrawing

nitro (position 5) and cyano (position 1) groups.[1] The addition of a 3-hydroxypropyl tail

introduces a flexible hydrogen-bonding vector, distinguishing its solid-state behavior from the

parent 2-amino-5-nitrobenzonitrile.[1]

Key Objectives:

Determine Conformation: Assess the planarity of the nitroaniline core and the folding of the

hydroxypropyl chain.

Map Interactions: Identify the hierarchy of Hydrogen Bonding (Intra- vs. Intermolecular).

Analyze Packing: Evaluate
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-

stacking interactions driven by the dipole moment.

Chemical Context & Synthesis
Understanding the molecular connectivity is a prerequisite for solving the structure.

Core Scaffold: 2-amino-5-nitrobenzonitrile (CAS: 17420-30-3).[1][2][3][4][5]

Modification: N-alkylation with a 3-hydroxypropyl chain.[1]

Electronic Nature: Strong intramolecular Charge Transfer (ICT) from the amine lone pair to

the nitro group.

Predicted Structural Motifs
Before data collection, the crystallographer should anticipate the following features based on

homologous structures (e.g., HC Yellow dyes):

Intramolecular Lock: A strong hydrogen bond between the amine N-H and the ortho-cyano

nitrogen (

), forcing coplanarity.

Quinoid Distortion: Shortening of the

and

bonds due to resonance.[1]

Supramolecular Chaining: The terminal -OH group will likely act as the primary

intermolecular "glue," forming chains or dimers.

Experimental Protocol: From Crystal to CIF
Crystallization Strategy
High-quality single crystals are required.[1] The push-pull nature creates a large dipole, often

leading to needle-like growth.[1]
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Solvent System: Slow evaporation from Ethanol/Acetonitrile (1:1) or Acetone/Hexane

diffusion.[1] The polar tail requires a polar solvent to avoid disorder.

Target Morphology: Block or prism (preferred over needles to reduce absorption errors).[1]

Data Collection (XRD)
Source: Mo-K

(

Å) is preferred for nitro-aromatics to minimize absorption, though Cu-K

is acceptable for small organic crystals.[1]

Temperature:100 K (Cryogenic cooling is mandatory to freeze the flexible propyl tail and

reduce thermal ellipsoids).

Resolution: Aim for

Å or better to resolve the H-atom positions on the hydroxyl group.

Structure Solution Workflow
Use the following logical flow for solving the phase problem and refining the model.

Raw Frames
(Diffraction)

Data Reduction
(SAINT/CrysAlisPro)

Structure Solution
(SHELXT - Intrinsic Phasing)

 hkl file Refinement
(SHELXL - Least Squares)

 Initial Model
H-Atom Treatment

(Constrained vs. Free)

Validation
(CheckCIF/Platon)

 Final CIF

 Cycles

Click to download full resolution via product page

Figure 1: Crystallographic workflow from raw diffraction data to validated structure.

Structural Analysis & Interpretation
Molecular Conformation (The Core)
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The benzene ring serves as the planar anchor.

Check: Calculate the torsion angle

.

Expectation: The amine nitrogen should be

hybridized (planar) due to conjugation with the nitro group.

Intramolecular H-Bond: Measure the distance between the Amine H and the Cyano N.

Target:

distance

Å.[1] This interaction creates a pseudo-6-membered ring, locking the orientation.[1]

The Hydroxypropyl Tail
The aliphatic chain

is the source of conformational flexibility.[1]

Disorder Warning: If the tail shows high thermal parameters (

), model it with split positions (PART 1 / PART 2 in SHELXL).

Torsion Analysis: Check for gauche vs. anti conformation along the C-C bonds.[1]

Supramolecular Architecture
This is the most critical analysis for materials application. The crystal lattice is held together by

a competition between Dipole-Dipole Stacking and Hydrogen Bonding.[1]
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Interaction
Type

Donor Acceptor
Typical
Distance (Å)

Structural Role

H-Bond

(Primary)
Terminal -OH Nitro -O 2.7 - 2.9

Links molecules

into infinite

chains.[1]

H-Bond

(Secondary)
Terminal -OH Hydroxyl -O 2.6 - 2.8

Forms

centrosymmetric

dimers.[1]

-

Stacking

Benzene Ring Benzene Ring 3.3 - 3.5

Stacks layers

(Centroid-to-

Centroid).[1]

Weak C-H...O Aromatic C-H Nitro -O 3.2 - 3.4
Stabilizes the

stack edges.[1]

Advanced Characterization: Hirshfeld Surface
Analysis
To visualize the "fingerprint" of the crystal packing, generate Hirshfeld surfaces (using

CrystalExplorer).

Surface: Map the normalized contact distances.

Red Spots: Indicate strong H-bonds (OH...O and NH...N).[1]

White Regions: Van der Waals contacts.[1]

Fingerprint Plot:

Look for sharp spikes at the bottom left (short

) corresponding to the strong

interactions.

A broad green region in the center indicates
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stacking.

2-[(3-Hydroxypropyl)amino]
-5-nitrobenzonitrile

Intramolecular
Lock (NH...CN)

 Stabilizes Core

Intermolecular Chain
(OH...NO2)

 Extends Lattice

Pi-Pi Stacking
(Antiparallel)

 3D Packing

 Planarity enables

Click to download full resolution via product page

Figure 2: Interaction hierarchy determining the crystal lattice stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2519972?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

